Cas no 1251559-38-2 (4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine)

• Product Name: 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine
• CAS No: 1251559-38-2
• MF: C₁₇H₁₃BrN₄O₂
• MW: 385.214722394943
• CID: 5914831
• PubChem ID: 49670025
• Update Time: 2025-10-30

4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine
• VU0529972-1
• 1251559-38-2
• F6036-0588
• AKOS024529676
• (2-bromophenyl)-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• 4-{5-[1-(2-bromobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine
• (2-bromophenyl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• Inchi： 1S/C17H13BrN4O2/c18-14-4-2-1-3-13(14)17(23)22-9-12(10-22)16-20-15(21-24-16)11-5-7-19-8-6-11/h1-8,12H,9-10H2
• InChI Key： WHHOCXDFUDUXAB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CC(C2ON=C(C3=CC=NC=C3)N=2)C1)=O

Computed Properties

• Exact Mass: 384.02219g/mol
• Monoisotopic Mass: 384.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine

Research Briefing on 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine (CAS: 1251559-38-2)

In recent years, the compound 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine (CAS: 1251559-38-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the 1,2,4-oxadiazole class, a heterocyclic scaffold known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the azetidin-3-yl and pyridine moieties further enhances its bioactivity, making it a promising candidate for targeted drug development. Recent studies have explored its role as a modulator of specific protein-protein interactions, particularly in pathways related to inflammation and oncology.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine using a multi-step protocol involving cyclization and coupling reactions. The researchers highlighted the compound's stability under physiological conditions, a critical factor for its potential in vivo applications. Additionally, the study reported preliminary in vitro results demonstrating its inhibitory effects on NF-κB signaling, suggesting anti-inflammatory potential.

Further investigations into the compound's mechanism of action revealed its ability to selectively bind to the bromodomain of certain transcriptional regulators, as evidenced by X-ray crystallography and molecular docking studies. This specificity positions it as a potential lead compound for the development of epigenetic therapies targeting diseases such as cancer and autoimmune disorders.

Ongoing preclinical studies are evaluating the pharmacokinetic and toxicological profiles of 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine. Early results indicate favorable bioavailability and a manageable safety profile, though further optimization may be required to enhance its metabolic stability. Collaborative efforts between academic and industrial researchers are underway to explore its therapeutic potential in combination therapies and as a standalone agent.

In conclusion, 4-{5-1-(2-bromobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine represents a promising avenue for drug discovery, with its unique structural features and demonstrated bioactivity. Continued research is essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.